Cas no 56368-55-9 ((5-bromo-2-chlorophenyl)methanethiol)

• Product Name: (5-bromo-2-chlorophenyl)methanethiol
• CAS No: 56368-55-9
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 5914407
• PubChem ID: 108398255
• Update Time: 2025-10-18

(5-bromo-2-chlorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 56368-55-9
• EN300-1085557
• (5-Bromo-2-chlorophenyl)methanethiol
• Benzenemethanethiol, 5-bromo-2-chloro-
• (5-bromo-2-chlorophenyl)methanethiol

• Inchi： 1S/C7H6BrClS/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2
• InChI Key： DYVZPKHACPOKTQ-UHFFFAOYSA-N
• SMILES： C1(CS)=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±25.0 °C(Predicted)
• pka: 8.96±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (5-bromo-2-chlorophenyl)methanethiol

Introduction to (5-bromo-2-chlorophenyl)methanethiol (CAS No. 56368-55-9)

(5-bromo-2-chlorophenyl)methanethiol, with the CAS number 56368-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiols, which are known for their versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both bromine and chlorine substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of (5-bromo-2-chlorophenyl)methanethiol make it particularly interesting for researchers exploring novel drug candidates. The bromine and chlorine atoms introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. This characteristic is often exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where the compound serves as a precursor for constructing biaryl structures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. (5-bromo-2-chlorophenyl)methanethiol has been identified as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The thiol group provides a nucleophilic site for further functionalization, allowing chemists to tailor the molecule's properties to achieve high specificity and efficacy.

One of the most compelling aspects of this compound is its role in the development of antimicrobial agents. The combination of bromine and chlorine substituents on the phenyl ring disrupts bacterial cell membranes by interfering with essential metabolic pathways. Preliminary studies have shown that derivatives of (5-bromo-2-chlorophenyl)methanethiol exhibit promising activity against multidrug-resistant bacteria, offering a potential solution to the growing problem of antibiotic resistance.

The synthesis of (5-bromo-2-chlorophenyl)methanethiol typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of bromine and chlorine atoms is commonly achieved through halogenation reactions, such as electrophilic aromatic substitution or metal-catalyzed halogen exchange. The final step often involves thiolation, where a methylthiol group is introduced to form the desired product.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of (5-bromo-2-chlorophenyl)methanethiol. For instance, transition-metal-catalyzed reactions have been optimized to minimize byproducts and improve yields. These improvements are crucial for pharmaceutical applications, where high purity and cost-effective synthesis are essential factors.

The chemical reactivity of (5-bromo-2-chlorophenyl)methanethiol also makes it a valuable tool in materials science. Researchers have explored its use in the development of conductive polymers and organic semiconductors. The thiol group can participate in self-assembling processes, leading to the formation of ordered nanostructures that have potential applications in electronic devices.

In conclusion, (5-bromo-2-chlorophenyl)methanethiol (CAS No. 56368-55-9) is a versatile compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable intermediate in the synthesis of bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical and medicinal sciences is undeniable.